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1. Compound Overview & Biological Activity

Lirimilast (also known as BAY 19-8004) is a potent, selective, and orally active phosphodiesterase-4

(PDE4) inhibitor with an IC₅₀ value of 49 nM [1] [2]. It has demonstrated potent anti-inflammatory

properties and is a candidate for research into asthma and chronic obstructive pulmonary disease (COPD) [1]

[3] [2]. In vitro, it has been reported to be five times more potent than Cilomilast [1]. In vivo, it shows oral

efficacy in guinea pigs at 3 mg/kg and in primates at 0.1 mg/kg/day, suggesting a good therapeutic ratio [1]

[2].

2. Physicochemical & Safety Data

Before handling, please review the following key properties and safety information.

Parameter Specification / Value

CAS Number 329306-27-6 [1]

Molecular Formula C₁₇H₁₂Cl₂N₂O₆S [1]

Molecular Weight 443.26 g/mol [1] [2]

Appearance White to off-white solid powder [1] [2]

Purity ≥98% [1]
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Parameter Specification / Value

Storage (Powder) -20°C for 3 years [1] [2]

GHS Hazard Statements H302 (Harmful if swallowed) [4]

H410 (Very toxic to aquatic life with long-lasting effects) [4]

3. Stock Solution Preparation & Formulation

The following table summarizes the standard preparation methods for Lirimilast stock solutions. This

product is for research use only, not for human use.

Application Formulation Preparation Method Notes

| In Vitro Stock Solution [1] [2] | 100 mg/mL in DMSO | Dissolve 100 mg of Lirimilast in 1 mL of DMSO.

| - Concentration: ~225.60 mM [1].

Hygroscopic DMSO may impact solubility; use newly opened containers [2].
Aliquot and store at -80°C for 6 months or -20°C for 1 month to avoid repeated freeze-thaw cycles [2].

| | In Vivo Injection (Example) [1] | 2.5 mg/mL ready-to-use solution | 1. Prepare a 25 mg/mL DMSO
stock solution.

Mix 100 µL of stock with 900 µL of corn oil.
Mix well to obtain a clear or suspension solution. | - Uses "Injection Formulation 3: DMSO: Corn oil =

10:90". Always test a minute amount with your chosen formulation to avoid sample loss [1]. | | In Vivo
Oral Administration (Example) [1] | 2.5 mg/mL suspension | 1. Prepare a 0.5% CMC Na

(carboxymethylcellulose sodium) solution.
Add 250 mg of Lirimilast to 100 mL of the 0.5% CMC Na solution.

Mix to make a uniform suspension. | - Use freshly prepared formulations for optimal in vivo results [1].
|

4. Key Experimental Protocols

Protocol 1: Assessing Anti-inflammatory Effects via PDE4 Inhibition

This protocol outlines the use of Lirimilast in studying PDE4-mediated inflammatory pathways.
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Principle: Lirimilast inhibits PDE4, preventing the hydrolysis of intracellular cyclic AMP (cAMP).

Elevated cAMP levels suppress the activity of inflammatory cells and the production of pro-
inflammatory cytokines [5].

Workflow: The diagram below illustrates the experimental workflow and signaling pathway involved.
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Procedure:
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Cell Preparation: Culture relevant cells (e.g., human peripheral blood mononuclear cells -

PMNL).
Pre-treatment: Pre-incubate cells with Lirimilast (e.g., at concentrations around its IC₅₀ of 49

nM) for a suitable period.
Stimulation: Activate inflammatory pathways in the cells using an appropriate stimulant (e.g.,

LPS).
Measurement:

cAMP Assay: Lyse cells and measure intracellular cAMP levels using a commercial
ELISA or ELISA kit.

Cytokine Assay: Collect supernatant and measure levels of TNF-α, IL-6, or other
relevant cytokines via ELISA.

Cell Activity: Assess other downstream effects like neutrophil infiltration or macrophage
activation.

Protocol 2: In Vivo Efficacy in Lung Inflammation Model

This protocol is based on referenced in vivo studies [1] [2] [6].

Animal Model: Rat model of lung neutrophilic inflammation.
Dosing: Administer Lirimilast orally. It has shown to be three times more potent than Cilomilast in

this model [1] [6].
Suggested dose range: 0.1 - 3 mg/kg, based on efficacy in guinea pigs and primates [1] [2].

Formulation: Use a suitable oral formulation, such as suspension in 0.5% CMC Na (see Table 2).
Endpoint Analysis:

Bronchoalveolar Lavage (BAL): Collect BAL fluid and perform cell counts to quantify
neutrophil infiltration.

Histopathology: Analyze lung tissue sections for evidence of inflammation and damage.
Cytokine Measurement: Measure inflammatory markers in BAL fluid or lung homogenates.

Critical Handling & Safety Notes

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious

clothing. Avoid inhalation and contact with skin and eyes [4].
Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure accessible

safety shower and eyewash stations are available [4].
Environmental Hazard: Lirimilast is very toxic to aquatic life with long-lasting effects. Avoid release

to the environment. Collect spillage and dispose of contents/container to an approved waste disposal
plant [4].
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First Aid: If swallowed, rinse mouth and call a physician or poison center. Do NOT induce vomiting

[4].

Summary of Key Data

The table below consolidates essential quantitative data for Lirimilast.

Parameter Value / Description Source

IC₅₀ (PDE4) 49 nM (42 nM in one source) [1] [2]
[6]

In Vivo Oral Efficacy
(Guinea Pig)

3 mg/kg [1] [2]

In Vivo Oral Efficacy
(Primate)

0.1 mg/kg/day [1] [2]

Solubility in DMSO ~100 mg/mL (~225.60 mM) [1] [2]

Potency vs. Cilomilast 5x more potent in vitro; 3x more potent in a rat lung

inflammation model

[1] [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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